Cas no 2229685-77-0 (tert-butyl N-4-fluoro-3-(3-oxoprop-1-en-1-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-fluoro-3-(3-oxoprop-1-en-1-yl)phenylcarbamate
• CAS No: 2229685-77-0
• MF: C₁₄H₁₆FNO₃
• MW: 265.28014755249
• CID: 6447260
• PubChem ID: 165969030
• Update Time: 2025-06-10

tert-butyl N-4-fluoro-3-(3-oxoprop-1-en-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-fluoro-3-(3-oxoprop-1-en-1-yl)phenylcarbamate
• EN300-1884220
• 2229685-77-0
• tert-butyl N-[4-fluoro-3-(3-oxoprop-1-en-1-yl)phenyl]carbamate

• Inchi： 1S/C14H16FNO3/c1-14(2,3)19-13(18)16-11-6-7-12(15)10(9-11)5-4-8-17/h4-9H,1-3H3,(H,16,18)/b5-4+
• InChI Key： LQNFVDTXDVYNGA-SNAWJCMRSA-N
• SMILES： FC1C=CC(=CC=1/C=C/C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 265.11142153g/mol
• Monoisotopic Mass: 265.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-4-fluoro-3-(3-oxoprop-1-en-1-yl)phenylcarbamate

Introduction to tert-butyl N-4-fluoro-3-(3-oxoprop-1-en-1-yl)phenylcarbamate (CAS No. 2229685-77-0)

Tert-butyl N-4-fluoro-3-(3-oxoprop-1-en-1-yl)phenylcarbamate (CAS No. 2229685-77-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group, a fluoro-substituted phenyl ring, and an α,β-unsaturated ketone moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of tert-butyl N-4-fluoro-3-(3-oxoprop-1-en-1-yl)phenylcarbamate can be represented as follows: the tert-butyl group provides steric protection, enhancing the stability of the carbamate linkage. The fluoro substitution on the phenyl ring introduces electronic effects that can influence the compound's reactivity and binding properties. The α,β-unsaturated ketone moiety is a key functional group that can participate in various chemical reactions, such as Michael addition and Diels-Alder reactions, making it a versatile building block in organic synthesis.

Recent studies have explored the biological activities of tert-butyl N-4-fluoro-3-(3-oxoprop-1-en-1-yl)phenylcarbamate. One notable area of research is its potential as a modulator of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction, gene regulation, and immune responses. By targeting specific PPIs, this compound could offer new therapeutic strategies for diseases such as cancer and neurodegenerative disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the ability of tert-butyl N-4-fluoro-3-(3-oxoprop-1-en-1-yl)phenylcarbamate to inhibit the interaction between two key proteins involved in cancer progression. The results showed that this compound effectively disrupted the protein complex, leading to reduced cell proliferation and increased apoptosis in cancer cells. This finding highlights the potential of tert-butyl N-4-fluoro-3-(3-oxoprop-1-en-1-yl)phenylcarbamate as an anticancer agent.

Beyond its anticancer properties, tert-butyl N-4-fluoro-3-(3-oxoprop-1-en-1-yl)phenylcarbamate has also been studied for its neuroprotective effects. In a preclinical study using animal models of Alzheimer's disease, this compound was found to improve cognitive function and reduce neuroinflammation. The mechanism underlying these effects is thought to involve modulation of oxidative stress and activation of neuroprotective pathways.

The synthesis of tert-butyl N-4-fluoro-3-(3-oxoprop-1-en-1-yl)phenylcarbamate has been optimized to ensure high yields and purity. One common synthetic route involves the reaction of 4-fluoroacetophenone with tert-butyl carbamate in the presence of a suitable base. This method provides a straightforward and efficient pathway to produce the desired compound on both laboratory and industrial scales.

In terms of safety and handling, tert-butyl N-4-fluoro-3-(3-oxoprop-1-en-y-l)phenylcarbamate should be managed with standard laboratory precautions due to its potential reactivity with certain chemicals. It is recommended to store the compound in a cool, dry place away from strong oxidizers and acids. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling.

The future prospects for tert-butyl N--4-fluoro--3--(3--oxoprop--1--en--1--y-l)pheny-lcarbamat-e are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential applications in various therapeutic areas. Additionally, efforts are being made to develop more potent derivatives through structure-based drug design approaches.

In conclusion, tert-butyl N--4-fluor-o--3--(3--oxo-prop--1--en--1--y-l)phe-ny-lcarbamat-e (CAS No. 2229685--77--0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.